4-Phenylbutyldimethylamine

• CAS No.: 1202-55-7
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: N,N-dimethyl-4-phenylbutan-1-amine
• InChI: InChI=1S/C12H19N/c1-13(2)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9H,6-7,10-11H2,1-2H3
• InChI Key: VTFLIYPNOKEFRW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCC1=CC=CC=C1

Description

4-Phenylbutylamine (CAS 13214-66-9) is a primary aliphatic amine with the molecular formula C₁₀H₁₅N and a molar mass of 149.23 g/mol. Its structure consists of a four-carbon butyl chain terminated by an amine group (-NH₂), with a phenyl group attached to the fourth carbon. Key physical properties include a density of 0.944 g/mL at 25°C . This compound is used in organic synthesis and pharmaceutical research due to its amine functionality and hydrophobic phenyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The following table summarizes key structural and functional differences between 4-Phenylbutylamine and related compounds:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Functional Groups	Key Structural Features
4-Phenylbutylamine	C₁₀H₁₅N	149.23	Primary aliphatic amine, phenyl	Phenyl on butyl chain, -NH₂ terminus
4-Butylaniline	C₁₀H₁₅N	149.23	Aromatic amine (-NH₂ on benzene)	Butyl group attached to aniline ring
4-Chlorobenzhydrylamine HCl	C₁₃H₁₁ClN·HCl	~262.15 (est.)	Benzhydrylamine, chloride, salt	Two phenyl groups, Cl substituent
N-(4-Methylphenyl)diphenylamine	C₁₉H₁₇N	259.34	Triarylamine, methyl substituent	Three aromatic rings, methyl group

Key Observations :

• 4-Phenylbutylamine and 4-Butylaniline share the same molecular formula but differ in functional group placement. The former is a primary aliphatic amine, while the latter is an aromatic amine with a butyl-substituted benzene ring .
• 4-Chlorobenzhydrylamine HCl introduces a chlorine atom and a benzhydryl group (two phenyl groups attached to a central carbon), enhancing steric bulk and polarity compared to 4-Phenylbutylamine .

Physical Properties:

Compound	Density (g/mL)	Boiling Point (K)	Notes
4-Phenylbutylamine	0.944 (25°C)	Not reported	Aliphatic backbone enhances flexibility
4-Butylaniline	Not reported	Not reported	Aromatic ring increases rigidity
4-Methoxy-N-(phenylmethylene)benzenamine	-	677.16 (calc.)	Schiff base with methoxy group; higher boiling point due to imine bond